methyl 3-(N-([2,2'-bifuran]-5-ylmethyl)sulfamoyl)-4-methoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a sulfamoyl derivative, which means it contains a sulfamoyl group (-SO2NH2). Sulfamoyl derivatives are known for their wide range of biological activities and are used in various therapeutic agents .
Synthesis Analysis
While specific synthesis methods for this compound are not available, sulfamoyl derivatives are generally synthesized by treating secondary amines with sulfuryl fluoride (SO2F2) or sulfuryl chloride fluoride (SO2ClF) .Chemical Reactions Analysis
Sulfamoyl derivatives can participate in various chemical reactions. For example, they can undergo Chan–Lam coupling reactions with arylboronic acids for the synthesis of unsymmetrical N-arylsulfamides .Scientific Research Applications
Application in Perovskite Solar Cells
This compound, also known as MSTC, has been used to improve the performance and stability of perovskite solar cells . The sulfonyl and carbonyl groups in MSTC coordinate with the FAI precursor through chemical bonds, effectively suppressing inherent defects in the MSTC-FAI based device . This leads to enhanced photovoltaic performance . The power conversion efficiency (PCE) of the PSCs is increased from 19.19% to 22.14%, and the stability is also improved .
Use in Additive Engineering
MSTC, containing sulfonamides and carbonyl groups, is doped into a two-step precursor solution as an effective additive engineering strategy . This method enhances the performance of devices .
Synthesis of N-sulfamoyl Imines
The compound has been used in the synthesis of N-sulfamoyl imines . This method affords the N-sulfamoyl imines in short reaction times and high yields .
Copper-Catalyzed Coupling Reactions
MSTC has been used in copper-catalyzed coupling reactions with various boronic acids . Most of the boronic acids that were applied in the optimal conditions produced the desired products with good to excellent yields .
Mechanism of Action
Biochemical Pathways
The compound could potentially be involved in the Suzuki–Miyaura (SM) coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction involves the use of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign .
properties
IUPAC Name |
methyl 3-[[5-(furan-2-yl)furan-2-yl]methylsulfamoyl]-4-methoxybenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO7S/c1-23-16-7-5-12(18(20)24-2)10-17(16)27(21,22)19-11-13-6-8-15(26-13)14-4-3-9-25-14/h3-10,19H,11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWBWHQPLAKPDRG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)NCC2=CC=C(O2)C3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO7S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.